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Compound of Interest

Compound Name: 4-(4-Chlorophenyl)butan-2-one

Cat. No.: B057468

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is a critical component of laboratory safety and regulatory compliance. This
document provides essential, step-by-step guidance for the safe handling and disposal of 4-(4-
Chlorophenyl)butan-2-one, ensuring the protection of personnel and the environment.

Immediate Safety and Handling for Disposal

Prior to initiating any disposal procedures, it is imperative that all personnel are outfitted with
the appropriate Personal Protective Equipment (PPE) to mitigate risks of exposure.

Personal Protective Equipment (PPE) Summary
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Protection Type Specification Source

Wear tightly fitting safety
) goggles with side-shields
Eye/Face Protection ) [1]
conforming to EN 166(EU) or

NIOSH (US).

Wear fire/flame resistant and
impervious clothing.

Skin Protection Appropriate protective gloves [1][2]
should also be worn to prevent

skin exposure.

A full-face respirator is

recommended if exposure
Respiratory Protection limits are exceeded or if [1]

irritation occurs. It is required

when dust is generated.

) Wear chemical-impermeable
Hand Protection [1]
gloves.

Spill Response Protocol

In the event of a spill, the following steps should be taken to contain and clean up the material
for subsequent disposal:

o Ensure Adequate Ventilation: Immediately ensure the area is well-ventilated.[1][2]

o Evacuate Personnel: Non-essential personnel should evacuate to a safe area, staying
upwind of the spill.[1]

o Control Ignition Sources: Remove all potential sources of ignition from the vicinity.
o Contain the Spill: To prevent environmental contamination, cover drains.

o Clean-Up: For solid spills, carefully sweep and shovel the material into a suitable container
for disposal, avoiding the generation of dust.[2] For liquid spills, the material should be
collected and bound before being pumped off.
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» Decontaminate: Thoroughly clean the affected area. All personnel involved in the cleanup
must wash their hands and any exposed skin.[1][2] Contaminated clothing should not be
taken from the workplace and must be decontaminated before reuse.[1]

Step-by-Step Disposal Procedure

The recommended method for the disposal of 4-(4-Chlorophenyl)butan-2-one is through a
licensed professional waste disposal service.

Waste Collection: Transfer the 4-(4-Chlorophenyl)butan-2-one waste into a suitable, clearly
labeled, and tightly sealed container.

» Waste Storage: Store the container in a cool, dry, and well-ventilated area, segregated from
incompatible materials such as strong oxidizing agents.[2]

» Engage Professional Disposal Service: Contact a certified and licensed waste disposal
company to arrange for the collection and disposal of the chemical waste.

« Documentation: Adhere to all local, state, and federal regulations for the transportation and
disposal of hazardous waste, which includes the completion of a hazardous waste manifest.

» Regulatory Adherence: The entire disposal process must be conducted in strict accordance
with all applicable environmental regulations.

Logical Workflow for Disposal

The diagram below outlines the decision-making process for the proper disposal of 4-(4-
Chlorophenyl)butan-2-one.
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Caption: Disposal workflow for 4-(4-Chlorophenyl)butan-2-one.
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Hazard Profile

The following table provides a summary of the hazards associated with 4-(4-
Chlorophenyl)butan-2-one.
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o Precautionary
Hazard Type GHS Classification Source
Statements

H302: Harmful if
swallowed. P264:
Wash skin thoroughly
after handling. P270:
Do not eat, drink or
) smoke when using
o Category 4: Harmful if )
Acute Oral Toxicity this product. P301 + [1]
swallowed.
P312: IF
SWALLOWED: Call a
POISON CENTER/
doctor if you feel
unwell. P330: Rinse

mouth.

H315: Causes skin
irritation. P280: Wear
protective
gloves/protective
clothing/eye

Skin Category 2: Causes protection/face 3]

Corrosion/Irritation skin irritation. protection. P302 +
P352: IF ON SKIN:
Wash with plenty of
water. P332 + P317: If
skin irritation occurs:

Get medical help.

Serious Eye Category 2A: Causes H319: Causes serious  [3]
Damage/Irritation serious eye irritation. eye irritation. P305 +

P351 + P338: IF IN

EYES: Rinse

cautiously with water
for several minutes.
Remove contact
lenses, if present and

easy to do. Continue
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rinsing. P337 + P317:
If eye irritation
persists: Get medical

help.

Category 1: May
Skin Sensitization cause an allergic skin

reaction.

H317: May cause an
allergic skin reaction.
P261: Avoid breathing
dust/fume/gas/mist/iva
pours/spray. P272:
Contaminated work
clothing should not be
allowed out of the
workplace. P333 +
P317: If skin irritation
or rash occurs: Get

medical help.

Specific Target Organ Category 3: May

Toxicity (Single cause respiratory

Exposure) irritation.

H335: May cause
respiratory irritation.
P261: Avoid breathing
dust/fume/gas/mist/iva
pours/spray. P271.:
Use only outdoors or
in a well-ventilated
area. P304 + P340: IF
INHALED: Remove

person to fresh air and

[3]

keep comfortable for
breathing. P319: Get
medical help if you

feel unwell.

Disposal Precautionary Statement: P501: Dispose of contents/ container to an approved waste

disposal plant.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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